Cas no 13370-48-4 (Aceticacid, 2-(4-chloro-2,5-dimethylphenoxy)-)

Aceticacid, 2-(4-chloro-2,5-dimethylphenoxy)- structure
13370-48-4 structure
Product Name:Aceticacid, 2-(4-chloro-2,5-dimethylphenoxy)-
CAS No:13370-48-4
MF:C10H11ClO3
MW:214.645542383194
CID:200158
PubChem ID:83386
Update Time:2025-04-19

Aceticacid, 2-(4-chloro-2,5-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Aceticacid, 2-(4-chloro-2,5-dimethylphenoxy)-
    • (4-chloro-2,5-dimethylphenoxy)acetic acid
    • 2-(4-chloro-2,5-dimethylphenoxy)acetic acid
    • (4-Chlor-2,5-dimethyl-phenoxy)-essigsaeure
    • AC1L35C3
    • AG-D-68797
    • CTK0I0642
    • EINECS 236-440-7
    • KB-208019
    • NSC517423
    • DTXSID80158336
    • (4-Chloro-2,5-dimethyl-phenoxy)-acetic acid
    • NSC-517423
    • NS00024303
    • 13370-48-4
    • NSC 517423
    • 2-(4-chloro-2,5-dimethylphenoxy)aceticacid
    • Inchi: 1S/C10H11ClO3/c1-6-4-9(14-5-10(12)13)7(2)3-8(6)11/h3-4H,5H2,1-2H3,(H,12,13)
    • InChI Key: FYSOXVMOZFIWIU-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=C(C=C1C)OCC(=O)O

Computed Properties

  • Exact Mass: 214.03973
  • Monoisotopic Mass: 214.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.269
  • Boiling Point: 345.1°Cat760mmHg
  • Flash Point: 162.5°C
  • PSA: 46.53
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